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The following table consolidates key pharmacokinetic parameters and data from pivotal studies.

Parameter

Findings & Values

Experimental Context

Oral Absorption

Bioavailability

Cmax

Plasma Protein
Binding

Cellular
Permeability

Key Metabolic
Enzyme
Interaction

Non-linear pharmacokinetics observed at
higher doses due to saturation of
absorption [1].

Increased absorption in plant extract vs.
pure compound, attributed to improved
solubility and/or decreased metabolism by
other components [1].

~13.1 ng/mL

>99.9%

Very low (Papp = 0.115 x 10-% cm/s)

Potent competitive inhibitor of CYP2C9 in

vitro (Ki = 0.503 £ 0.038 puM). No significant

time-dependent inhibition found [2].

Sourced from rat studies after oral
administration of Sophora
tonkinensis extract [1].

Comparative study in rats between
pure Sophoranone and
standardized Sophora tonkinensis
extract (SKI3301) [1].

Achieved 60 minutes after a single
oral dose of 12.9 mg/kg in rats [2].

Determined in vitro [2].

Assessed using Caco-2 cell
models, indicating poor intestinal
absorption [2].

Evaluated in pooled human liver
microsomes using specific probe
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Parameter Findings & Values Experimental Context

substrates for nine major CYP
enzymes [2].

In Vitro to In Vivo Lack of correlation. No significant effect on Rat study co-administering
Correlation CYP2C9 substrate (diclofenac) Sophoranone with diclofenac [2].
pharmacokinetics in rats despite potent in
vitro inhibition [2].

The methodologies from these key studies are detailed below.

Study Objective Experimental Protocol Summary

| Comprehensive PK in Rats [1] | * Test Article: SKI3301, a standardized dried 50% ethanolic extract of
Sophora tonkinensis. + Administration: Intravenous (5-20 mg/kg) and oral (200-1000 mg/kg) doses to rats. *
Analysis: Measured pharmacokinetic properties of four marker compounds, including Sophoranone. | | In
Vitro CYP Inhibition & Mechanism [2] | « System: Pooled human liver microsomes from 150 donors. ®
Assay: Cocktail incubation with nine specific CYP probe substrates at concentrations near their Km values. *
Analysis: ICso and Ki values determined for reversible inhibition. Time-dependent inhibition assessed with
NADPH pre-incubation. | | In Vivo Drug Interaction in Rats [2] | « Design: Oral co-administration of
Sophoranone with diclofenac (a CYP2C9 substrate) to rats. * Measurement: Pharmacokinetic parameters

of diclofenac and its metabolite (4'-hydroxydiclofenac) were monitored and compared. |

Key Interpretations and Experimental Flows

Pharmacokinetic and CYP Inhibition Evaluation Workflow

The following diagram illustrates the experimental workflow used to characterize Sophoranone's properties,

from initial in vitro screening to in vivo validation.
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Experimental workflow for Sophoranone PK and interaction profiling.

Sophoranone’'s Interaction with CYP2C9

This diagram depicts the proposed mechanism by which Sophoranene inhibits the CYP2C9 enzyme in vitro

and the factors preventing this effect in vivo.
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Mechanism of Sophoranone's CYP2C9 inhibition and in vivo disconnect.

Essential Insights for Researchers

e Consider the Full Extract: The pharmacokinetics of Sophoranone can be influenced by other
components within the plant extract, which may enhance its solubility and absorption [1]. This is a
critical factor for formulation strategy.

e Account for IV-IVC Challenges: The significant disconnect between potent in vitro inhibition and
lack of in vivo effect underscores the necessity of advanced models that incorporate permeability and
protein binding early in screening [2].

¢ Interpret Animal Data Cautiously: While rat models provide essential PK data, the lack of in vivo
drug interaction in rats does not definitively rule out a potential for clinically significant interactions in
humans, given the in vitro potency against human enzymes [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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